Cas no 5098-11-3 (4(5)-Amino-1H-imidazole-5(4)-carbonitrile)

• Product Name: 4(5)-Amino-1H-imidazole-5(4)-carbonitrile
• CAS No: 5098-11-3
• MF: C₄H₄N₄
• MW: 108.101359367371
• MDL: MFCD12827900
• CID: 45530
• PubChem ID: 78777
• Update Time: 2025-04-18

4(5)-Amino-1H-imidazole-5(4)-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-1H-imidazole-5-carbonitrile
• 4(5)-Amino-1H-imidazole-5(4)-carbonitrile
• 5-Amino-1H-imidazole-4-carbonitrile
• 4(5)-Amino-5(4)-Cyanoimidazole
• 5-Amino-1H-imidazol-4-carbonitrile
• 5-Aminoimidazole-4-carbonitrile
• 5-Amino-4-cyanoimidazole
• 5-Amino-4-imidazolecarbonitrile
• 5-Cyano-4-aminoimidazole
• Imidazole-4(or5)-carbonitrile, 5(or 4)-amino- (7CI)
• Imidazole-4-carbonitrile, 5-amino-(8CI)
• 4-Amino-5-cyanoimidazole
• 4-Aminoimidazole-5-carbonitrile
• NSC 139091
• 5098-11-3
• TS-01531
• CS-W008640
• EN300-130047
• FT-0620005
• SCHEMBL1001363
• 4-amino-5-cyano-1H-imidazole
• NS00032180
• CW63KV6YGG
• 5-Amino-1H-imidazole-4-carbonitrile #
• 1H-Imidazole-4-carbonitrile, 5-amino-
• AKOS016007548
• EINECS 225-816-6
• A1282
• Amino-4-carbonitrile-5-imidazole
• Imidazole-4-carbonitrile, 5-amino-
• MFCD00129663
• NSC139091
• 5-Aminoimidazole-4-carbonitrile, 95%
• 4-amino-1H-imidazol-5-carbonitrile
• AKOS006220719
• 4-amino-5-imidazolecarbonitrile
• 4-Amino-1H-imidazole-5-carbonitrile, AldrichCPR
• AMY11950
• NSC-139091
• MFCD12827900
• DTXSID90198980
• AC-28874
• SY024465
• 1H-IMidazole-4-carbonitrile,5-aMino-
• 5-amino-3H-imidazole-4-carbonitrile
• 5-Amino-4-cyanoimidazole; 5-Amino-4-imidazolecarbonitrile; 5-Cyano-4-aminoimidazole; NSC 139091;
• 14419-03-5
• DA-16796
• 4-Amino-5-imidazolecarbonitrile;4-Amino-1H-imidazole-5-carbonitrile;4-Cyano-5-amino-1H-imidazole;4-azanyl-1H-imidazole-5-carbonitrile
• ALBB-028461
• DB-276812

• MDL： MFCD12827900
• Inchi： 1S/C4H4N4/c5-1-3-4(6)8-2-7-3/h2H,6H2,(H,7,8)
• InChI Key： XEPBRDBFOSKYCF-UHFFFAOYSA-N
• SMILES： N1C=NC(=C1C#N)N

Computed Properties

• Exact Mass: 108.04400
• Monoisotopic Mass: 108.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.3
• Topological Polar Surface Area: 78.5

Experimental Properties

• Color/Form: Uncertain
• Density: 1.42
• Melting Point: 129.0 to 133.0 deg-C
• Boiling Point: 557.7°C at 760 mmHg
• Flash Point: 291.1 ºC
• Refractive Index: 1.621
• Solubility: 可溶于二甲基亚砜、甲醇
• PSA: 78.49000
• LogP: 0.44478
• Solubility: Uncertain
• pka: 9.79±0.10(Predicted)

4(5)-Amino-1H-imidazole-5(4)-carbonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：3439
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： S22; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R23/24/25
• Safety Term：S22-S36/37/39-S45
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C